Cas no 885277-70-3 (1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester
• CAS No: 885277-70-3
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.423082828522
• CID: 711456
• PubChem ID: 57355259
• Update Time: 2025-07-15

1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester
• 1-BOC-4-PHENYL-PYRROLIDINE-2-CARBOTHIOIC ACID AMIDE
• tert-butyl 2-carbamothioyl-4-phenylpyrrolidine-1-carboxylate
• 4-PHENYL-2-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• A861942
• DTXSID60722998
• 1-boc-4-phenylpyrrolidine-2-carbothioic acid amide
• AB21765
• tert-butyl2-carbamothioyl-4-phenylpyrrolidine-1-carboxylate
• 885277-70-3
• 2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonicacid

• Inchi： 1S/C16H22N2O2S/c1-16(2,3)20-15(19)18-10-12(9-13(18)14(17)21)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H2,17,21)
• InChI Key： BHPWNHCGNFMQBR-UHFFFAOYSA-N
• SMILES： S=C(C1CC(C2C=CC=CC=2)CN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 306.14000
• Monoisotopic Mass: 306.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.65000
• LogP: 3.70390

Additional information on 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 885277-70-3)

1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 885277-70-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and development. The presence of a thioxomethyl group and a phenyl moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's unique structural features, including the tert-butyl ester group, contribute to its stability and reactivity, making it a preferred choice for researchers working on peptide mimetics and enzyme inhibitors. Recent studies have highlighted its potential in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders. These applications align with current trends in precision medicine, where tailored therapeutic agents are designed to address complex health conditions.

From a synthetic chemistry perspective, 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester serves as a building block for constructing more complex molecular architectures. Its CAS No. 885277-70-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Researchers are particularly interested in its role in developing small-molecule therapeutics, a hot topic in the pharmaceutical industry due to the growing demand for innovative treatments.

In addition to its pharmaceutical applications, this compound has also been explored in material science for designing functional polymers and coatings. The phenyl and thioxomethyl groups provide unique electronic properties that can be harnessed for creating advanced materials with specific optical or mechanical characteristics. This dual utility underscores the compound's importance across multiple scientific disciplines.

As the scientific community continues to investigate 1-Pyrrolidinecarboxylicacid, 2-(aminothioxomethyl)-4-phenyl-, 1,1-dimethylethyl ester, its potential applications are expected to expand further. With advancements in computational chemistry and AI-driven drug design, researchers can now predict and optimize the compound's properties more efficiently, accelerating its integration into cutting-edge therapies and technologies. This aligns with the broader trend of leveraging machine learning to streamline chemical research and development.

In summary, CAS No. 885277-70-3 represents a promising candidate for both pharmaceutical and material science applications. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and sustainable materials. As interest in these areas grows, the compound's significance is likely to increase, solidifying its position as a key player in modern scientific innovation.